Cas no 539820-25-2 ((r)-tetrahydrofuran-2-carboxamide)

• Product Name: (r)-tetrahydrofuran-2-carboxamide
• CAS No: 539820-25-2
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 939427
• PubChem ID: 12082059
• Update Time: 2025-05-27

(r)-tetrahydrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (r)-tetrahydrofuran-2-carboxamide
• SCHEMBL1374483
• G47172
• (2R)-Oxolane-2-carboxamide
• 539820-25-2
• DTXSID50477243
• AKOS006286499
• EN300-7136879

• Inchi： 1S/C5H9NO2/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H2,6,7)/t4-/m1/s1
• InChI Key： GXHAENUAJYZNOA-SCSAIBSYSA-N
• SMILES： O1CCC[C@@H]1C(N)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.3Ų

Additional information on (r)-tetrahydrofuran-2-carboxamide

Recent Advances in the Study of (R)-Tetrahydrofuran-2-carboxamide (CAS: 539820-25-2): A Comprehensive Research Brief

(R)-Tetrahydrofuran-2-carboxamide (CAS: 539820-25-2) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in the context of neurological disorders and infectious diseases. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its molecular mechanisms, pharmacological properties, and future research directions.

One of the key advancements in the study of (R)-tetrahydrofuran-2-carboxamide is its role as a versatile intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of gamma-aminobutyric acid (GABA) analogs, which are critical for the development of novel neuroactive drugs. The study utilized a catalytic enantioselective approach to achieve high yields and excellent enantiomeric purity, underscoring the compound's potential in scalable pharmaceutical production.

In addition to its synthetic applications, (R)-tetrahydrofuran-2-carboxamide has shown promising biological activity. Recent in vitro and in vivo studies have revealed its efficacy as a modulator of ion channels, particularly those involved in pain perception and neurodegenerative diseases. For instance, a preclinical study conducted by researchers at the University of California, San Francisco, reported that the compound exhibited significant neuroprotective effects in models of Parkinson's disease, likely through its interaction with dopamine receptors and antioxidant pathways.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy investigated its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The results indicated that (R)-tetrahydrofuran-2-carboxamide disrupts bacterial cell wall synthesis by inhibiting key enzymes, suggesting its potential as a lead compound for novel antibiotics. However, further optimization is required to improve its pharmacokinetic properties and reduce toxicity.

Despite these promising findings, challenges remain in the clinical translation of (R)-tetrahydrofuran-2-carboxamide. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Recent computational studies have employed molecular docking and dynamics simulations to predict optimal modifications, paving the way for next-generation derivatives with enhanced therapeutic profiles.

In conclusion, (R)-tetrahydrofuran-2-carboxamide (CAS: 539820-25-2) represents a multifaceted compound with significant potential in drug discovery. Its applications span from synthetic chemistry to neuropharmacology and antimicrobial therapy, making it a valuable subject of ongoing research. Future studies should focus on overcoming translational barriers and exploring its full therapeutic potential in clinical settings.